![molecular formula C17H20Cl2N4 B3822896 {2-[5-(diphenylmethyl)-1H-1,2,4-triazol-3-yl]ethyl}amine dihydrochloride](/img/structure/B3822896.png)
{2-[5-(diphenylmethyl)-1H-1,2,4-triazol-3-yl]ethyl}amine dihydrochloride
Overview
Description
{2-[5-(diphenylmethyl)-1H-1,2,4-triazol-3-yl]ethyl}amine dihydrochloride is a chemical compound that has gained a lot of attention in the scientific community due to its potential applications in research. It is a triazole derivative that has been synthesized for use in various biochemical and physiological studies.
Mechanism of Action
The mechanism of action of {2-[5-(diphenylmethyl)-1H-1,2,4-triazol-3-yl]ethyl}amine dihydrochloride involves its binding to the benzodiazepine site on GABA-A receptors. This binding enhances the activity of GABA-A receptors, leading to increased inhibitory neurotransmission in the brain. This effect is responsible for the anxiolytic, sedative, and anticonvulsant properties of benzodiazepines.
Biochemical and Physiological Effects:
{2-[5-(diphenylmethyl)-1H-1,2,4-triazol-3-yl]ethyl}amine dihydrochloride has been shown to have a range of biochemical and physiological effects. Its binding to GABA-A receptors leads to increased inhibitory neurotransmission, resulting in anxiolytic, sedative, and anticonvulsant effects. It has also been shown to have muscle relaxant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of {2-[5-(diphenylmethyl)-1H-1,2,4-triazol-3-yl]ethyl}amine dihydrochloride is its selectivity for the benzodiazepine site on GABA-A receptors. This makes it a useful tool for studying the function of GABA-A receptors and their role in various physiological and pathological processes. However, one limitation of {2-[5-(diphenylmethyl)-1H-1,2,4-triazol-3-yl]ethyl}amine dihydrochloride is its potential for non-specific binding to other targets. This can lead to off-target effects and limit its usefulness in certain experiments.
Future Directions
There are several future directions for the use of {2-[5-(diphenylmethyl)-1H-1,2,4-triazol-3-yl]ethyl}amine dihydrochloride in research. One area of interest is in the study of the role of GABA-A receptors in various neurological disorders, such as anxiety, depression, and epilepsy. Another area of interest is in the development of new compounds that selectively target different subtypes of GABA-A receptors. Additionally, the use of {2-[5-(diphenylmethyl)-1H-1,2,4-triazol-3-yl]ethyl}amine dihydrochloride in combination with other compounds may lead to the development of new treatments for various neurological disorders.
Scientific Research Applications
{2-[5-(diphenylmethyl)-1H-1,2,4-triazol-3-yl]ethyl}amine dihydrochloride has been used in a variety of scientific research applications. One of the most common uses is in the study of GABA-A receptors. GABA-A receptors are ionotropic receptors that are responsible for inhibitory neurotransmission in the brain. {2-[5-(diphenylmethyl)-1H-1,2,4-triazol-3-yl]ethyl}amine dihydrochloride has been shown to selectively bind to the benzodiazepine site on GABA-A receptors and enhance their activity. This makes it a useful tool for studying the function of GABA-A receptors and their role in various physiological and pathological processes.
properties
IUPAC Name |
2-(3-benzhydryl-1H-1,2,4-triazol-5-yl)ethanamine;dihydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4.2ClH/c18-12-11-15-19-17(21-20-15)16(13-7-3-1-4-8-13)14-9-5-2-6-10-14;;/h1-10,16H,11-12,18H2,(H,19,20,21);2*1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCFOJJPWUXBKCI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)C3=NNC(=N3)CCN.Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20Cl2N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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